Cas no 31796-55-1 (L-Alanine-p-nitroanilide Hydrochloride)

• Product Name: L-Alanine-p-nitroanilide Hydrochloride
• CAS No: 31796-55-1
• MF: C₉H₁₂ClN₃O₃
• MW: 245.662880897522
• MDL: MFCD00039088
• CID: 317600
• PubChem ID: 24891436
• Update Time: 2025-04-19

L-Alanine-p-nitroanilide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-N-(4-nitrophenyl)propanamide hydrochloride
• L-Alanine 4-nitroanilide hydrochloride
• H-Ala-PNA
• H-Ala-pNA · HCl
• H-Ala-PNA.HCl
• H-Ala-pNA•HCl
• H-L-Ala-pNA*HCl
• L-2-AMINO-4'-NITROPROPIONANILIDE HYDROCHLORIDE
• Propanamide,2-amino-N-(4-nitrophenyl)-, hydrochloride (1:1), (2S)-
• (2S)-2-amino-N-(4-nitrophenyl)propanamide,hydrochloride
• N1-(4-nitrophenyl)-(2S)-2-aminopropanamide hydrochloride
• L-Alanine-p-nitroanilide Hydrochloride

• MDL： MFCD00039088
• Inchi： 1S/C9H11N3O3.ClH/c1-6(10)9(13)11-7-2-4-8(5-3-7)12(14)15;/h2-6H,10H2,1H3,(H,11,13);1H/t6-;/m0./s1
• InChI Key： YEXRLSXNWLNHQR-RGMNGODLSA-N
• SMILES： Cl.O=C([C@H](C)N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.05700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Solubility: H2O: 50 mg/mL, clear, yellow
• PSA: 100.94000
• LogP: 2.97900

L-Alanine-p-nitroanilide Hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25